Cas no 2172141-18-1 (1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid)

• Product Name: 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid
• CAS No: 2172141-18-1
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6283463
• PubChem ID: 165516963
• Update Time: 2025-10-21

1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid
• 2172141-18-1
• 1-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}cyclopropane-1-carboxylic acid
• EN300-1502523

• Inchi： 1S/C24H26N2O5/c1-15(12-21(27)25-14-24(10-11-24)22(28)29)26-23(30)31-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,15,20H,10-14H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： FSJXQFPRYLBXKN-UHFFFAOYSA-N
• SMILES： OC(C1(CNC(CC(C)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 105Ų

Additional information on 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid

Comprehensive Introduction to 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid (CAS No. 2172141-18-1)

In the realm of organic chemistry and pharmaceutical research, 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid (CAS No. 2172141-18-1) has emerged as a compound of significant interest. This molecule, characterized by its intricate structure featuring a cyclopropane core and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, is widely utilized in peptide synthesis and drug development. Its unique properties make it a valuable building block for researchers exploring novel therapeutic agents and biomaterials.

The Fmoc-protected amino acid derivative nature of this compound aligns with current trends in solid-phase peptide synthesis (SPPS), a technique dominating modern peptide production. As the demand for peptide-based therapeutics grows—particularly in areas like diabetes treatment, cancer immunotherapy, and antimicrobial peptides—compounds like 2172141-18-1 gain prominence. The cyclopropane moiety in its structure is particularly noteworthy, as this rigid three-carbon ring system is known to enhance metabolic stability in drug molecules, a feature highly sought after in pharmacokinetic optimization.

From a synthetic chemistry perspective, the presence of both carboxylic acid and Fmoc-protected amine functionalities in 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid allows for versatile applications. These groups enable sequential coupling in peptide chain elongation while providing the necessary protection-deprotection control that is crucial in multi-step organic synthesis. Recent publications in journals like Organic Letters and Journal of Medicinal Chemistry have highlighted similar structures as key intermediates in the development of protease inhibitors and GPCR-targeting compounds.

The compound's CAS number 2172141-18-1 serves as a unique identifier that facilitates precise searching in chemical databases—a critical feature for researchers navigating the expanding landscape of chemical space. In the era of AI-driven drug discovery and virtual screening, such specific identifiers enable efficient data mining and property prediction. The molecular weight (382.43 g/mol) and calculated properties like logP and hydrogen bond donor/acceptor counts make this compound particularly interesting for medicinal chemistry applications where such parameters dictate drug-likeness and ADMET profiles.

Quality control aspects of 2172141-18-1 are paramount, with analytical techniques like HPLC, mass spectrometry, and NMR spectroscopy being essential for characterization. The pharmaceutical industry's increasing emphasis on quality by design (QbD) principles makes thorough understanding of such compounds' structure-activity relationships crucial. Recent advances in continuous flow chemistry have also opened new possibilities for the scalable synthesis of such building blocks, addressing the growing need for cost-effective peptide production.

Environmental considerations in chemical synthesis have brought attention to compounds like 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid. The green chemistry movement has spurred research into more sustainable protecting group strategies and solvent systems for Fmoc chemistry. This aligns with broader industry trends toward biodegradable reagents and reduced waste generation in pharmaceutical manufacturing—topics frequently searched in academic and industrial contexts.

From a commercial perspective, the global market for peptide synthesis reagents is projected to grow significantly, driven by increasing R&D investment in biopharmaceuticals. As a specialized building block, CAS 2172141-18-1 occupies a niche but important position in this expanding market. Suppliers and contract research organizations are increasingly listing such compounds in their catalogs to meet researcher demand for high-purity specialty chemicals.

The structural features of this compound—particularly the cyclopropane-carboxylic acid component—have implications beyond peptide synthesis. Recent studies have shown similar structures to be effective in conformational constraint of bioactive molecules, a strategy employed in rational drug design to enhance potency and selectivity. This has led to growing interest from computational chemists applying molecular modeling and quantum mechanical calculations to predict the behavior of such constrained systems.

Storage and handling recommendations for 1-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}cyclopropane-1-carboxylic acid typically emphasize protection from moisture and maintenance at controlled temperatures—common requirements for Fmoc-amino acid derivatives. These practical considerations are frequently searched by laboratory personnel, reflecting the compound's routine use in research settings. The development of more stable derivatives or improved formulations remains an active area of investigation in chemical stability research.

Looking forward, the continued relevance of 2172141-18-1 appears assured given current trajectories in peptide therapeutics and fragment-based drug discovery. As synthetic methodologies advance and analytical techniques become more sophisticated, the applications of this and related compounds will likely expand into new areas of chemical biology and materials science. Its presence in the chemical toolbox of researchers underscores the ongoing importance of well-characterized building blocks in modern molecular innovation.